Cas no 2097955-23-0 (3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine)

• Product Name: 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine
• CAS No: 2097955-23-0
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 5723806
• PubChem ID: 121201420
• Update Time: 2025-10-29

3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2097955-23-0
• AKOS026709528
• 3-(3-(ethoxymethyl)piperidin-1-yl)propan-1-amine
• F1907-5103
• 3-[3-(ethoxymethyl)piperidin-1-yl]propan-1-amine
• 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine

• Inchi： 1S/C11H24N2O/c1-2-14-10-11-5-3-7-13(9-11)8-4-6-12/h11H,2-10,12H2,1H3
• InChI Key： GLNVIOLIMUBKJY-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCN(CCCN)C1

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine

Comprehensive Guide to 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine (CAS No. 2097955-23-0): Properties, Applications, and Market Insights

3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine (CAS No. 2097955-23-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This piperidine derivative features an ethoxymethyl group and a propylamine side chain, making it a versatile intermediate for drug discovery and material science. With the rise of AI-driven drug design and high-throughput screening, researchers are increasingly exploring novel amine-based compounds like this for targeted therapeutic applications.

The molecular structure of 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine combines lipophilic (piperidine ring) and hydrophilic (amine group) properties, enabling unique interactions in biological systems. Recent studies highlight its potential as a building block for CNS-active compounds, aligning with the growing demand for neurological disorder treatments. The compound's CAS 2097955-23-0 serves as a crucial identifier in patent filings and regulatory documentation, reflecting its commercial significance.

In synthetic chemistry, 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine demonstrates remarkable utility as a multifunctional linker. Its ethoxymethyl group offers stability under various reaction conditions, while the primary amine enables conjugation with carboxylic acids or carbonyl compounds. This adaptability makes it valuable for creating customized molecular architectures—a key focus in modern precision medicine and bioconjugation technologies.

The global market for piperidine derivatives like CAS 2097955-23-0 is projected to grow at 6.8% CAGR (2023-2030), driven by pharmaceutical R&D investments. Industry trends show particular interest in its potential for developing GPCR-targeted therapies and ion channel modulators. Researchers frequently search for "synthesis protocol for 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine" and "CAS 2097955-23-0 suppliers," indicating strong commercial and academic demand.

Quality control of 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine typically involves HPLC purity analysis (>98%) and structural verification via NMR spectroscopy. Storage recommendations suggest inert atmosphere conditions at 2-8°C to maintain stability. These protocols align with Good Manufacturing Practice (GMP) standards, especially relevant for pharmaceutical intermediates in clinical trial applications.

Environmental and safety assessments of CAS 2097955-23-0 indicate proper handling requires standard organic compound precautions—ventilation, PPE, and avoidance of strong oxidizers. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important considerations, reflecting the chemical industry's shift toward green chemistry principles.

Emerging applications explore 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine in material science, particularly for designing smart polymer coatings and drug delivery matrices. Its amine functionality allows surface modification of nanoparticles, a technique gaining traction in cancer theranostics and diagnostic imaging—hot topics in current biomedical research.

Patent analysis reveals growing IP activity around piperidine-amine derivatives since 2020, with CAS 2097955-23-0 appearing in several provisional filings for neuroprotective agents. This correlates with increased search volumes for "piperidine amine structure-activity relationship" and "blood-brain barrier penetrating compounds" across scientific databases.

For researchers considering 3-(3-(Ethoxymethyl)piperidin-1-yl)propan-1-amine, key comparison points include its reactivity versus similar amines and cost-effectiveness in scale-up. The compound's balanced basicity (pKa ~9.5) and water solubility (≥50 mg/mL) make it particularly suitable for aqueous-phase reactions—a significant advantage in sustainable chemistry workflows.

Future prospects for CAS 2097955-23-0 involve potential in peptide mimetics and small molecule inhibitors, areas experiencing rapid growth due to advances in computational chemistry and fragment-based drug discovery. Continuous optimization of its synthetic routes remains an active research area, with recent literature highlighting improved yields via reductive amination strategies.